![molecular formula C21H24N4O B5612260 6-({4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}carbonyl)-1H-indole](/img/structure/B5612260.png)
6-({4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}carbonyl)-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
- A study by Perregaard et al. (1992) discusses the synthesis of a series of compounds similar to the queried compound, focusing on substituting the 1-position of the indole with various groups and observing the effects on receptor affinity and activity (Perregaard, Andersen, Hyttel, & Sanchez, 1992).
Molecular Structure Analysis
- Özdemir et al. (2016) conducted a study on a compound with a similar structure, using spectroscopic methods and quantum chemical calculations to analyze molecular and spectroscopic features (Özdemir, Dayan, & Demirmen, 2016).
Chemical Reactions and Properties
- Katritzky et al. (1996) detailed the chemical reactions of related compounds, describing lithiation and addition reactions leading to various substituted carbazoles and cyclopent[b]indoles (Katritzky, Zhang, Xie, & Ghiviriga, 1996).
- Sammor et al. (2018) investigated the synthesis of 3,10-dihydro-2H-1,3-oxazepino[7,6-b]indoles, providing insights into the chemical reactions and properties of compounds with similar structures (Sammor, Hussein, Awwadi, & El-Abadelah, 2018).
Physical Properties Analysis
- Research by Teulade et al. (1989) on the physical properties of similar compounds, specifically imidazo[1,2-a]pyridines, can provide insights into the physical properties of the queried compound (Teulade, Gueiffier, Viols, Chapat, Grassy, Perly, & Dauphin, 1989).
Chemical Properties Analysis
- Rathod et al. (2008) synthesized and characterized novel derivatives of compounds structurally related to the queried compound, which can offer information on chemical properties (Rathod, Gaikwad, Gaikwad, & Jadhav, 2008).
properties
IUPAC Name |
[4-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]-(1H-indol-6-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O/c26-21(18-4-3-16-5-8-22-19(16)13-18)24-10-6-17(7-11-24)20-23-9-12-25(20)14-15-1-2-15/h3-5,8-9,12-13,15,17,22H,1-2,6-7,10-11,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZCQASRXNBIZIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=CN=C2C3CCN(CC3)C(=O)C4=CC5=C(C=C4)C=CN5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.